Cas no 1116656-05-3 (Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate
• CAS No: 1116656-05-3
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 4680301
• Update Time: 2023-08-14

Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate
• WNZBTCZIIMAMBK-UHFFFAOYSA-N
• 5-ethoxy-2H-pyrazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C8H12N2O3/c1-3-12-7-5-6(9-10-7)8(11)13-4-2/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： WNZBTCZIIMAMBK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)OCC)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 64.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 337.9±22.0 °C at 760 mmHg
• Flash Point: 158.2±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)